Cas no 1804375-52-7 (4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide)

• Product Name: 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide
• CAS No: 1804375-52-7
• MF: C₇H₇ClF₂N₂O₃S
• MW: 272.656886339188
• CID: 4872596
• Update Time: 2025-10-21

4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide

• Inchi： 1S/C7H7ClF2N2O3S/c1-15-7-5(16(11,13)14)3(8)2-4(12-7)6(9)10/h2,6H,1H3,(H2,11,13,14)
• InChI Key： QGZVGMUGUCQHCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)F)N=C(C=1S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1
• Topological Polar Surface Area: 90.7

Additional information on 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide

Comprehensive Overview of 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide (CAS No. 1804375-52-7)

4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide (CAS No. 1804375-52-7) is a specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide family, characterized by its unique difluoromethyl and methoxy functional groups. Its molecular structure, C7H7ClF2N2O3S, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery and crop protection due to its bioactivity and stability under various conditions.

In recent years, the demand for fluorinated pyridine derivatives like 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide has surged, driven by their role in developing next-generation pharmaceuticals. The difluoromethyl group enhances metabolic stability, a critical factor in kinase inhibitor design. Additionally, its sulfonamide moiety is pivotal for hydrogen bonding, improving target binding affinity. These properties align with current trends in precision medicine and personalized therapeutics, addressing frequent search queries such as "fluorine in drug design" and "sulfonamide applications in medicine."

From an agrochemical perspective, this compound's chloro and difluoromethyl substituents contribute to its efficacy as a herbicide intermediate. Its mode of action involves disrupting enzymatic pathways in weeds, a topic often searched as "herbicide resistance mechanisms." The methoxy group further optimizes solubility, ensuring effective field performance. With growing interest in sustainable agriculture, researchers are investigating its environmental impact and degradation pathways, responding to queries like "eco-friendly agrochemicals."

Synthetic routes to CAS No. 1804375-52-7 typically involve multistep organic synthesis, including halogenation and sulfonylation reactions. Recent advancements in flow chemistry have improved yield and purity, a hot topic in "green chemistry optimization." Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, addressing common questions about "compound validation techniques."

Regulatory compliance and safety profiles of 4-Chloro-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide adhere to global standards like REACH and FDA guidelines. Its storage recommendations emphasize stability under inert conditions, aligning with searches for "chemical storage best practices." As innovation accelerates, this compound remains a focal point for patents and publications, reflecting its relevance in cutting-edge research.

In conclusion, CAS No. 1804375-52-7 exemplifies the intersection of medicinal chemistry and agrochemical innovation. Its structural features and applications resonate with trending topics like "fluorine's role in bioactive molecules" and "sustainable crop solutions," ensuring its continued prominence in scientific discourse.